Propargyl-PEG1-NHS ester
Propargyl-PEG1-NHS ester
Propargyl-PEG1-NHS ester is a PEG derivative containing a propargyl group and an NHS ester group. The hydrophilic PEG spacer increases solubility in aqueous media. This reagent has a terminal NHS ester and is an amine reactive reagent for derivatizing peptides, antibodies, amine coated surfaces etc. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-NHS ester Click Chemistry to yield a stable triazole linkage.
Brand Name:
Vulcanchem
CAS No.:
1174157-65-3
VCID:
VC0540303
InChI:
InChI=1S/C10H11NO5/c1-2-6-15-7-5-10(14)16-11-8(12)3-4-9(11)13/h1H,3-7H2
SMILES:
C#CCOCCC(=O)ON1C(=O)CCC1=O
Molecular Formula:
C10H11NO5
Molecular Weight:
225.2
Propargyl-PEG1-NHS ester
CAS No.: 1174157-65-3
Inhibitors
VCID: VC0540303
Molecular Formula: C10H11NO5
Molecular Weight: 225.2
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1174157-65-3 |
---|---|
Product Name | Propargyl-PEG1-NHS ester |
Molecular Formula | C10H11NO5 |
Molecular Weight | 225.2 |
IUPAC Name | (2,5-dioxopyrrolidin-1-yl) 3-prop-2-ynoxypropanoate |
Standard InChI | InChI=1S/C10H11NO5/c1-2-6-15-7-5-10(14)16-11-8(12)3-4-9(11)13/h1H,3-7H2 |
Standard InChIKey | AEPAPCMLHMUFQW-UHFFFAOYSA-N |
SMILES | C#CCOCCC(=O)ON1C(=O)CCC1=O |
Appearance | Solid powder |
Description | Propargyl-PEG1-NHS ester is a PEG derivative containing a propargyl group and an NHS ester group. The hydrophilic PEG spacer increases solubility in aqueous media. This reagent has a terminal NHS ester and is an amine reactive reagent for derivatizing peptides, antibodies, amine coated surfaces etc. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-NHS ester Click Chemistry to yield a stable triazole linkage. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Propargyl-PEG1-NHS ester |
Reference | 1: Sano K, Nakajima T, Miyazaki K, Ohuchi Y, Ikegami T, Choyke PL, Kobayashi H. Short PEG-linkers improve the performance of targeted, activatable monoclonal antibody-indocyanine green optical imaging probes. Bioconjug Chem. 2013 May 15;24(5):811-6. doi: 10.1021/bc400050k. Epub 2013 May 3. PubMed PMID: 23600922; PubMed Central PMCID: PMC3674550. |
PubChem Compound | 51340986 |
Last Modified | Dec 05 2021 |
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